![molecular formula C19H16N2O3 B4846569 N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide](/img/structure/B4846569.png)
N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide
Overview
Description
N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide, also known as AM404, is a synthetic analogue of the endocannabinoid anandamide. AM404 is a potent inhibitor of the reuptake of anandamide, which is a neurotransmitter that plays a role in pain sensation, appetite, and mood regulation.
Mechanism of Action
N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide inhibits the reuptake of anandamide by binding to the anandamide transporter. This leads to an increase in anandamide levels in the brain, which activates the endocannabinoid system. The endocannabinoid system plays a role in pain sensation, appetite, and mood regulation.
Biochemical and Physiological Effects:
N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has been shown to have analgesic and anti-inflammatory effects. It has also been shown to protect against neuronal damage in animal models of neurodegenerative diseases. N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate.
Advantages and Limitations for Lab Experiments
N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has several advantages for lab experiments. It is a potent inhibitor of the reuptake of anandamide, making it a useful tool for studying the endocannabinoid system. However, N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has limitations as well. It is not selective for the anandamide transporter and can also inhibit the reuptake of other neurotransmitters.
Future Directions
There are several future directions for research on N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide. One area of interest is the potential therapeutic effects of N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the development of more selective inhibitors of the anandamide transporter. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide.
Scientific Research Applications
N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has been extensively studied for its potential therapeutic effects. Research has shown that N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has analgesic, anti-inflammatory, and neuroprotective properties. N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has been shown to inhibit the reuptake of anandamide, leading to increased levels of anandamide in the brain. This increase in anandamide levels has been linked to the analgesic and anti-inflammatory effects of N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide.
properties
IUPAC Name |
N-(4-carbamoylphenyl)-2-methyl-5-phenylfuran-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O3/c1-12-16(11-17(24-12)13-5-3-2-4-6-13)19(23)21-15-9-7-14(8-10-15)18(20)22/h2-11H,1H3,(H2,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPWYAKGKOOHDGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(O1)C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-carbamoylphenyl)-2-methyl-5-phenylfuran-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.